Cas no 887587-20-4 (tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate
• CAS No: 887587-20-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06656603
• CID: 713437
• PubChem ID: 50987929
• Update Time: 2025-04-19

tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-(propylamino)-, 1,1-dimethylethyl ester
• 3-PROPYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-(propylamino)pyrrolidine-1-carboxylate
• EN300-69919
• AB3511
• Z1069359970
• DTXSID70679065
• 887587-20-4
• MFCD06656603
• AKOS017333363
• tert-butyl3-(propylamino)pyrrolidine-1-carboxylate
• tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate

• MDL： MFCD06656603
• Inchi： 1S/C12H24N2O2/c1-5-7-13-10-6-8-14(9-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key： VUTULUPDGBEPBY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NCCC)=O

Computed Properties

• Exact Mass: 228.184
• Monoisotopic Mass: 228.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 304.3±35.0 °C at 760 mmHg
• Flash Point: 137.8±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids